2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[5-(2-chlorophenyl)tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C17H16ClN5O/c1-11-6-5-9-15(12(11)2)19-16(24)10-23-21-17(20-22-23)13-7-3-4-8-14(13)18/h3-9H,10H2,1-2H3,(H,19,24)
• InChI Key: WNSLPCOXOVFJNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2N=C(N=N2)C3=CC=CC=C3Cl)C
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide is a chemical compound that belongs to the class of tetrazole-based compounds. This compound has gained significant attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The exact mechanism of action of 2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that play a role in inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory, analgesic, and antipyretic activities. It has been found to reduce the production of prostaglandins, which are responsible for inflammation, pain, and fever. The compound has also been found to exhibit neuroprotective effects, which may be beneficial in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide in lab experiments is its potential pharmacological properties, which make it a promising candidate for the development of new drugs. However, one limitation is that the exact mechanism of action of the compound is not fully understood, which may hinder its development as a drug.

Future Directions

There are several future directions for the study of 2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of inflammatory disorders, such as rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide involves the reaction of 2-chlorobenzoic acid with sodium azide and copper(I) iodide in the presence of triphenylphosphine to obtain the intermediate compound, 2-(2-chlorophenyl)tetrazole. This intermediate is then reacted with 2,3-dimethylaniline and acetic anhydride to obtain the final product, this compound.

Scientific Research Applications

2-[5-(2-chlorophenyl)-2H-tetrazol-2-yl]-N-(2,3-dimethylphenyl)acetamide has been studied for its potential pharmacological properties. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.